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Molecular Structure and Characteristics

[Leu15]-Gastrin I (human) is a synthetically produced peptide hormone analog with specific structural and

chemical properties that make it valuable for gastrointestinal research and cancer studies.

Table 1: Molecular Characteristics of [Leu15]-Gastrin I (human)

Characteristic Specification

Amino Acid Sequence Pyr-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp-Leu-Asp-Phe-
NH₂ [1] [2]

Short Sequence
Notation

Pyr-GPWLEEEEEAYGWLDF-NH₂ [1] [2]

Molecular Formula C₉₈H₁₂₆N₂₀O₃₁ [1] [2]

Molecular Weight 2080.15-2080.16 g/mol [1] [2]

CAS Number 39024-57-2 [1] [2]
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Characteristic Specification

Peptide Purity (HPLC) ≥95.42% [1]

Physical Form Lyophilized powder [1]

Source Synthetic [1]

This peptide is characterized by a pyroglutamyl group at the N-terminus (Pyr) and an amidated C-terminus,

which enhances its stability and biological activity. The "Leu15" designation indicates a leucine substitution

at position 15 of the native Gastrin I sequence [1] [2].

Biological Function and Mechanism of Action

Receptor Binding and Signaling

[Leu15]-Gastrin I (human) exerts its biological effects primarily through specific interaction with the

Cholecystokinin-B (CCK-B) receptor, a class A G-protein-coupled receptor (GPCR) [1]:

Receptor Specificity: Binds with high affinity to the CCK-B receptor (also known as the gastrin

receptor), which is overexpressed in certain malignancies including gastric adenocarcinoma [1] [2]
Receptor Activation: Binding induces conformational changes in the receptor, activating intracellular

G-proteins and initiating downstream signaling cascades [1] [3]
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Figure 1: CCK-B receptor signaling pathways activated by [Leu15]-Gastrin I (human)

Physiological and Pathological Roles

Gastric Acid Secretion: Primary physiological role involves stimulating gastric acid secretion from

parietal cells in the stomach [1]
Trophic Effects: Promotes growth and maintenance of gastrointestinal epithelium through trophic

actions [1] [2]
Cancer Proliferation: Stimulates growth of gastric adenocarcinoma through autocrine signaling

pathways in malignancies overexpressing CCK-B receptors [1] [2]
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Experimental Protocols and Research Applications

Sample Preparation and Handling

Storage Guidelines:

Store lyophilized powder at or below -20°C in a freezer [1]

Reconstituted solutions should be aliquoted and stored sealed, away from moisture and light [2]

Solubilization Protocols:

DMSO: 100 mg/mL (48.07 mM); may require ultrasonication [2]

Aqueous Solution: 10.53 mg/mL (5.06 mM) with pH adjustment to 11 using NaOH [2]
Note: Hygroscopic DMSO significantly impacts solubility; use newly opened containers [2]

Table 2: Binding Characteristics in Experimental Systems

Parameter Value Experimental Conditions

Binding Affinity (Kd) 2.3 nM Guinea pig gastric glands, 24°C [4]

50% Displacement (IC₅₀) 4.4 nM Guinea pig gastric glands [4]

Time to Maximal Binding 10 min 37°C in gastric glands [4]

Time to Steady State Binding 30-60 min 24°C in gastric glands [4]

Dissociation Rate 35% in 5 min 37°C in gastric glands [4]

Protocol: Receptor Binding Studies Using Gastric Glands

This established protocol characterizes [Leu15]-Gastrin I binding based on methodology from

Endocrinology, 1989 [4]:

Materials:

Dispersed guinea pig gastric glands
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¹²⁵I-labeled Leu15-gastrin

Binding buffer appropriate for gastric glands
GTP (0.1 mM) and (Bu)₂-cGMP (1.0 mM) for modulation studies

Protease inhibitors
Chemical cross-linking reagent (disuccinimidyl suberate)

Method:

Preparation: Disperse gastric glands using appropriate enzymatic digestion
Binding Assay:

Incubate glands with ¹²⁵I-labeled Leu15-gastrin at either 24°C or 37°C
For saturation studies: use increasing concentrations of labeled ligand

For competition studies: include unlabeled [Leu15]-Gastrin I (0.1-100 nM)
Modulation Studies: Assess effects of GTP, cGMP derivatives, and protease inhibitors on binding

Cross-linking: Use disuccinimidyl suberate for chemical cross-linking studies
Analysis: Analyze samples using SDS-gel electrophoresis for molecular identification

Key Findings from Original Protocol:

Dithiothreitol (DTT) enhances radioligand binding without affecting disulfide bonds in receptor
structure

Cross-linking studies identify major band at 78K and minor bands at 60K, 48K, and 38K
GTP and cGMP derivatives significantly reduce binding, indicating G-protein coupling [4]

Protocol: Application in Intestinal Organoid Culture

Based on Bio-Protocol (2025), [Leu15]-Gastrin I is utilized in advanced organoid systems [5]:

Materials:

Human intestinal tissues

Advanced DMEM/F12 medium
Matrigel GFR basement membrane matrix

Growth factors and supplements including human Leu15-Gastrin I
R-Spondin 1-conditioned medium

Additional components: B-27 supplement, N-acetyl-cysteine, Nicotinamide, EGF, Noggin, A83-01,
SB202190, Y-27632

Method:
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Tissue Processing: Process whole human intestine and generate single-cell suspensions

Organoid Generation:
Embed epithelial cells in Matrigel

Culture with complete intestinal organoid medium containing [Leu15]-Gastrin I at recommended
concentration

Co-culture Establishment: Establish autologous immune cell-organoid co-cultures
Maintenance: Passage organoids using StemPro Accutase cell dissociation reagent

Application Notes:

This protocol enables study of region-specific characteristics of human intestine
Facilitates analysis of epithelial-immune cell interactions

Allows investigation of gastrin's trophic effects on intestinal epithelium in a physiologically relevant
model system [5]

Human Intestinal Tissue Tissue Processing
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Epithelial/Immune Cell Isolation
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Figure 2: Experimental workflow for intestinal organoid generation and co-culture

Research Implications and Therapeutic Potential

The significant expression of gastrin receptors in gastrointestinal malignancies presents promising

therapeutic opportunities. Research indicates that [Leu15]-Gastrin I (human) detects high concentrations of

CCK-B gastrin receptors in human gastric mucosal glands, supporting its research relevance [2]. The

peptide's ability to stimulate growth of gastric adenocarcinoma through CCK-B receptors overexpressed in

this malignancy makes it particularly valuable for oncology research and targeted therapy development [1]

[2].
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The characterization of GPCR signaling mechanisms, including insights from recent structural studies on

related GPCRs using techniques like Hydrogen Deuterium Exchange Mass Spectrometry (HDX-MS),

provides valuable methodological frameworks for further investigating [Leu15]-Gastrin I interactions with

the CCK-B receptor [6]. These advanced structural techniques can reveal ligand-induced conformational

changes critical for understanding receptor activation and designing targeted therapeutics.

Safety and Regulatory Considerations

All commercial sources emphasize that [Leu15]-Gastrin I (human) is "For research use only" and "Not for

human use" [1] [2]. Researchers should adhere to appropriate biosafety guidelines when handling this

peptide, particularly in applications involving cell culture and animal model systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 8 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1902245?utm_src=pdf-bulk
https://www.smolecule.com/products/s1902245?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

